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Compound of Interest

Compound Name: 4'-Amino-4-methoxychalcone

Cat. No.: B12464034

Get Quote

Executive Summary
4'-Amino-4-methoxychalcone (AMC) is a synthetic flavonoid derivative belonging to the

chalcone family (1,3-diaryl-2-propen-1-ones). Distinguished by an amino group on the

acetophenone ring (Ring A) and a methoxy group on the benzaldehyde ring (Ring B), AMC

exhibits potent antiproliferative activity against various human cancer cell lines, including HeLa

(cervical), T47D (breast), and Molt-4 (leukemia).

Unlike simple chalcones, the 4'-amino substitution enhances the compound's electrophilicity,

facilitating covalent interactions with nucleophilic residues in target proteins (e.g., tubulin,

MDM2). This guide details the protocols for solubilization, cytotoxicity assessment, and

mechanistic validation of AMC-induced apoptosis.
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Physicochemical Properties[1][2][3][6][7][8][9][10][12]
[13][14][15]

IUPAC Name: (E)-1-(4-aminophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one[1]

Molecular Formula: C₁₆H₁₅NO₂

Molecular Weight: 253.30 g/mol

Appearance: Yellow crystalline powder

Solubility:

Water: Insoluble (< 0.1 mg/mL)

Ethanol:[2][3] Soluble

DMSO: Highly Soluble (> 20 mg/mL)

Stock Solution Protocol (Critical for Reproducibility)
To ensure consistent IC₅₀ values, proper handling of the hydrophobic stock is essential.

Preparation: Dissolve 2.53 mg of AMC in 1 mL of sterile, cell-culture grade DMSO to create a

10 mM Stock Solution.

Aliquot: Dispense into 50 µL aliquots in amber microcentrifuge tubes to prevent light-induced

isomerization (trans- to cis-).

Storage: Store at -20°C (stable for 3 months) or -80°C (stable for 1 year). Avoid repeated

freeze-thaw cycles.

Working Solution: On the day of the experiment, dilute the stock 1:1000 in culture medium to

achieve a 10 µM intermediate. Ensure the final DMSO concentration in the cell culture well

never exceeds 0.5% (v/v) to avoid solvent toxicity.

Mechanism of Action (MOA)
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AMC functions primarily as a microtubule-destabilizing agent and an inducer of oxidative

stress. The "butterfly" structural conformation allows it to bind to the colchicine-binding site of

tubulin, preventing polymerization. This leads to cell cycle arrest at the G2/M phase and

subsequent apoptosis via the intrinsic mitochondrial pathway.

Signaling Pathway Visualization
The following diagram illustrates the cascade from AMC cellular entry to Apoptosis.
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Figure 1: Proposed mechanism of action for 4'-Amino-4-methoxychalcone involving tubulin

inhibition and mitochondrial instability.

Experimental Protocols
Protocol A: Cytotoxicity Screening (MTT Assay)
Objective: Determine the IC₅₀ value of AMC in specific cancer cell lines.

Seeding: Plate cells (e.g., HeLa or MCF-7) at a density of

cells/well in 96-well plates. Incubate for 24 hours at 37°C, 5% CO₂.

Treatment:

Remove old media.

Add 100 µL of fresh media containing AMC at serial dilutions (e.g., 0.1, 1, 5, 10, 25, 50,

100 µM).

Include a Vehicle Control (0.5% DMSO) and a Positive Control (e.g., Doxorubicin 1 µM).

Incubation: Incubate for 48 hours.

Development:

Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

Incubate for 3-4 hours until purple formazan crystals form.

Carefully aspirate media and dissolve crystals in 100 µL DMSO.

Analysis: Measure absorbance at 570 nm using a microplate reader. Calculate % viability

relative to vehicle control.

Protocol B: Apoptosis Detection (Annexin V-FITC/PI)
Objective: Distinguish between early apoptosis, late apoptosis, and necrosis.

Treatment: Treat cells (
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cells/dish) with AMC at the IC₅₀ and 2xIC₅₀ concentrations for 24 hours.

Harvesting: Trypsinize cells (include floating cells to capture late apoptotic population).

Washing: Wash 2x with cold PBS. Resuspend in 1X Binding Buffer at

cells/mL.

Staining:

Transfer 100 µL of cell suspension to a flow tube.

Add 5 µL Annexin V-FITC and 5 µL Propidium Iodide (PI).

Vortex gently and incubate for 15 minutes at RT in the dark.

Acquisition: Add 400 µL Binding Buffer and analyze via Flow Cytometry (Ex: 488 nm; Em:

530 nm for FITC, 600+ nm for PI).

Data Reference & Benchmarks
The following table summarizes reported inhibitory concentrations (IC₅₀) for 4'-Amino-4-
methoxychalcone (and closely related analogs) across different cell lines.

Cell Line Tissue Origin IC₅₀ (µM / µg/mL) Reference

HeLa Cervical Cancer ~8.7 µM [1]

Molt 4/C8 T-Leukemia ~8.6 µM [1]

T47D Breast Cancer ~8.93 µg/mL [2]

L1210 Murine Leukemia ~18.0 µM [1]

HCT-116 Colon Cancer < 10 µM [3]

Expert Insight: The presence of the 4'-amino group significantly lowers the IC₅₀ compared to

the parent chalcone (IC₅₀ > 50 µM), suggesting the amino group acts as a critical hydrogen

bond donor within the tubulin binding pocket.
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Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Precipitation in Media
High concentration or rapid

addition

Dilute stock in a small volume

of media before adding to the

bulk culture. Vortex

immediately.

Variable IC₅₀ Data Cell density variation

Ensure strict counting (use

automated counters) and allow

full 24h attachment before

treatment.

High Background in MTT
Serum interference or phenol

red

Use phenol red-free media for

the assay or subtract blank

(media only) absorbance

carefully.

Low Apoptosis Signal Late timing

Apoptosis is transient. If cells

are all PI positive (necrosis),

reduce treatment time from

24h to 12h or 18h.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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